molecular formula C11H7NO3 B8327838 3-Cyano-5-ethynyl-4-methoxybenzoic acid

3-Cyano-5-ethynyl-4-methoxybenzoic acid

Cat. No. B8327838
M. Wt: 201.18 g/mol
InChI Key: WHDCFCUXUVABMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyano-5-ethynyl-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C11H7NO3 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Cyano-5-ethynyl-4-methoxybenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Cyano-5-ethynyl-4-methoxybenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Cyano-5-ethynyl-4-methoxybenzoic acid

Molecular Formula

C11H7NO3

Molecular Weight

201.18 g/mol

IUPAC Name

3-cyano-5-ethynyl-4-methoxybenzoic acid

InChI

InChI=1S/C11H7NO3/c1-3-7-4-8(11(13)14)5-9(6-12)10(7)15-2/h1,4-5H,2H3,(H,13,14)

InChI Key

WHDCFCUXUVABMI-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1C#N)C(=O)O)C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 3-cyano-5-ethynyl-4-methoxybenzoate (640 mg) was dissolved in tetrahydrofuran (6 mL) and water (3 mL), and lithium hydroxide monohydrate (495 mg) was added to the solution, and then the mixture was stirred at room temperature for 3 hours. The solvent was distilled off under reduced pressure and 1N hydrochloric acid was added, and then the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain the title compound (610 mg) as a brown crystal.
Quantity
640 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
495 mg
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.